Cas no 79525-87-4 (Ethyl (5-isobutyl-1,3,4-thiadiazol-2-yl)amino(oxo)acetate)
Ethyl (5-isobutyl-1,3,4-thiadiazol-2-yl)amino(oxo)acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-((5-isobutyl-1,3,4-thiadiazol-2-yl)amino)-2-oxoacetate
- 79525-87-4
- H33025
- ethyl {[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]amino}(oxo)acetate
- ethyl [(5-isobutyl-1,3,4-thiadiazol-2-yl)amino](oxo)acetate
- ALBB-021466
- Ethyl2-((5-isobutyl-1,3,4-thiadiazol-2-yl)amino)-2-oxoacetate
- AKOS000650862
- ETHYL {[5-(2-METHYLPROPYL)-1,3,4-THIADIAZOL-2-YL]CARBAMOYL}FORMATE
- STL260418
- ethyl 2-[[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]amino]-2-oxoacetate
- MFCD03351935
- VS-07207
- acetic acid, [[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]amino]oxo-, ethyl ester
- BBL022490
- Ethyl (5-isobutyl-1,3,4-thiadiazol-2-yl)amino(oxo)acetate
-
- MDL: MFCD03351935
- Inchi: 1S/C10H15N3O3S/c1-4-16-9(15)8(14)11-10-13-12-7(17-10)5-6(2)3/h6H,4-5H2,1-3H3,(H,11,13,14)
- InChI Key: BBIMPHRRXVJCFQ-UHFFFAOYSA-N
- SMILES: S1C(NC(C(=O)OCC)=O)=NN=C1CC(C)C
Computed Properties
- Exact Mass: 257.08341252Da
- Monoisotopic Mass: 257.08341252Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 109Ų
Ethyl (5-isobutyl-1,3,4-thiadiazol-2-yl)amino(oxo)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E258370-250mg |
Ethyl [(5-isobutyl-1,3,4-thiadiazol-2-yl)amino](oxo)acetate |
79525-87-4 | 250mg |
$ 185.00 | 2022-06-05 | ||
| TRC | E258370-500mg |
Ethyl [(5-isobutyl-1,3,4-thiadiazol-2-yl)amino](oxo)acetate |
79525-87-4 | 500mg |
$ 300.00 | 2022-06-05 | ||
| TRC | E258370-1000mg |
Ethyl [(5-isobutyl-1,3,4-thiadiazol-2-yl)amino](oxo)acetate |
79525-87-4 | 1g |
$ 480.00 | 2022-06-05 | ||
| abcr | AB384249-500 mg |
Ethyl {[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]amino}(oxo)acetate |
79525-87-4 | 500MG |
€195.40 | 2023-02-20 | ||
| abcr | AB384249-1 g |
Ethyl {[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]amino}(oxo)acetate |
79525-87-4 | 1 g |
€239.00 | 2023-07-19 | ||
| Chemenu | CM525515-1g |
Ethyl 2-((5-isobutyl-1,3,4-thiadiazol-2-yl)amino)-2-oxoacetate |
79525-87-4 | 97% | 1g |
$176 | 2024-07-23 | |
| abcr | AB384249-500mg |
Ethyl {[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]amino}(oxo)acetate; . |
79525-87-4 | 500mg |
€205.00 | 2025-04-16 | ||
| abcr | AB384249-1g |
Ethyl {[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]amino}(oxo)acetate; . |
79525-87-4 | 1g |
€237.00 | 2025-04-16 | ||
| A2B Chem LLC | AX45291-500mg |
Ethyl [(5-isobutyl-1,3,4-thiadiazol-2-yl)amino](oxo)acetate |
79525-87-4 | >95% | 500mg |
$412.00 | 2024-04-19 | |
| A2B Chem LLC | AX45291-1g |
Ethyl [(5-isobutyl-1,3,4-thiadiazol-2-yl)amino](oxo)acetate |
79525-87-4 | >95% | 1g |
$439.00 | 2024-04-19 |
Ethyl (5-isobutyl-1,3,4-thiadiazol-2-yl)amino(oxo)acetate Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on Ethyl (5-isobutyl-1,3,4-thiadiazol-2-yl)amino(oxo)acetate
Ethyl (5-isobutyl-1,3,4-thiadiazol-2-yl)amino(oxo)acetate (CAS No. 79525-87-4): A Comprehensive Overview
Ethyl (5-isobutyl-1,3,4-thiadiazol-2-yl)amino(oxo)acetate, identified by its CAS number 79525-87-4, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to the class of thiadiazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a 5-isobutyl-1,3,4-thiadiazol-2-yl moiety and an amino(oxo)acetate side chain, contribute to its unique chemical properties and functional versatility.
The synthesis and characterization of Ethyl (5-isobutyl-1,3,4-thiadiazol-2-yl)amino(oxo)acetate involve meticulous chemical processes that ensure high purity and yield. The thiadiazole core is a key pharmacophore in many bioactive molecules, known for its ability to interact with various biological targets. The introduction of the isobutyl group at the 5-position enhances the lipophilicity of the molecule, potentially improving its absorption and bioavailability. Additionally, the amino(oxo)acetate moiety introduces a polar functional group that can facilitate interactions with polar biological targets.
Recent research has highlighted the therapeutic potential of thiadiazole derivatives in various disease models. Studies have demonstrated that compounds containing the thiadiazole scaffold exhibit anti-inflammatory, antimicrobial, and antiviral properties. Specifically, Ethyl (5-isobutyl-1,3,4-thiadiazol-2-yl)amino(oxo)acetate has been investigated for its potential role in modulating immune responses and inhibiting the proliferation of pathogenic microorganisms. The compound's ability to interact with enzymes and receptors involved in these processes makes it a promising candidate for further development.
In vitro studies have shown that Ethyl (5-isobutyl-1,3,4-thiadiazol-2-yl)amino(oxo)acetate exhibits significant inhibitory activity against certain enzymes associated with inflammation and infection. For instance, preliminary data suggest that this compound may inhibit lipoxygenase and cyclooxygenase enzymes, which are key players in the inflammatory cascade. Furthermore, its interaction with viral proteases has been explored as a potential strategy for antiviral therapy. These findings underscore the compound's multifaceted therapeutic potential.
The pharmacokinetic properties of Ethyl (5-isobutyl-1,3,4-thiadiazol-2-yl)amino(oxo)acetate are also of great interest. Its molecular structure suggests good solubility in both aqueous and lipid environments, which is crucial for effective drug delivery. The presence of multiple functional groups allows for diverse modifications that can optimize pharmacokinetic profiles. For example, prodrugs or derivatives of this compound could be designed to enhance bioavailability or target specific tissues more effectively.
Advances in computational chemistry have enabled more accurate predictions of the biological activity of thiadiazole derivatives like Ethyl (5-isobutyl-1,3,4-thiadiazol-2-yl)amino(oxo)acetate. Molecular docking studies have been employed to identify potential binding sites on target proteins and predict interaction affinities. These computational approaches complement experimental data and provide valuable insights into the mechanism of action of the compound. Such studies are essential for guiding the development of novel therapeutic agents.
The future prospects for Ethyl (5-isobutyl-1,3,4-thiadiazol-2-yl)amino(oxo)acetate are promising. Ongoing research aims to optimize its chemical structure to enhance its biological efficacy while minimizing potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area. Additionally, clinical trials may be initiated to evaluate the safety and efficacy of this compound in human populations suffering from various diseases.
In conclusion, Ethyl (5-isobutul)-1{3{4}-thiadiazol-2-il}amino(oxo)acetate (CAS No.79525-87-4) represents a significant advancement in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable tool for further research and development. As our understanding of its pharmacological properties continues to grow,this compound holds great promise for contributing to new therapeutic strategies across multiple disease areas.
79525-87-4 (Ethyl (5-isobutyl-1,3,4-thiadiazol-2-yl)amino(oxo)acetate) Related Products
- 510737-13-0(2-methoxy-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]acetamide)
- 83244-82-0((5-ethyl-1,3,4-thiadiazol-2-yl)amino(oxo)acetic Acid)
- 524677-35-8(ethyl [(5-neopentyl-1,3,4-thiadiazol-2-yl)amino](oxo)acetate)
- 723757-34-4(Acetamide,2-ethoxy-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-)
- 305855-10-1(Acetamide,N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-methoxy-)
- 432533-81-8(ethyl [(5-tert-butyl-1,3,4-thiadiazol-2-yl)amino](oxo)acetate)
- 510763-27-6(Ethyl (5-Isopropyl-1,3,4-thiadiazol-2-yl)amino(oxo)acetate)
- 510763-69-6(N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2-methoxyacetamide)
- 510763-29-8(Ethyl {5-(methoxymethyl)-1,3,4-thiadiazol-2-ylamino}(oxo)acetate)
- 432498-23-2(N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)-2-methoxyacetamide)